Cas no 116853-97-5 (2-Chloro-6-methoxypyridine-4-carbonyl chloride)

• Product Name: 2-Chloro-6-methoxypyridine-4-carbonyl chloride
• CAS No: 116853-97-5
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD00125355
• CID: 63259
• PubChem ID: 2782125
• Update Time: 2025-06-09

2-Chloro-6-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxyisonicotinoyl chloride
• 2-Chloro-6-methoxypyridine-4-carbonyl chloride
• BUTTPARK 43\57-35
• 2-CHLORO-6-METHOXYPYRIDINE-4-CARBONYL CH
• 2-chloro-6-Methoxypyridin-4-carbonyl chloride
• 4-Pyridinecarbonyl chloride, 2-chloro-6-methoxy-
• 4-Pyridinecarbonyl chloride, 2-chloro-6-methoxy- (9CI)
• 2-Chloro-6-methoxypyridine-4-carbonyl chloride, 2-Chloro-4-(chlorocarbonyl)-6-methoxypyridine
• 2-CHLORO-6-METHOXYPYRIDINE-4-CARBONYL CHLORIDE 95+%
• 2-Chloro-6-methoxypyridine-4-carbonylchloride
• DTXSID20381949
• SCHEMBL931870
• MFCD00125355
• 2-chloro-6-methoxy-pyridine-4-carbonyl chloride
• AKOS005254651
• PS-10758
• 116853-97-5
• 2-Chloro-6-methoxyisonicotinoylchloride
• J-508959
• 2-chloro-6-methoxypyridine-4-carbonyl chloride, AldrichCPR
• A803684
• FT-0600992
• RITCMXVSFUDYGY-UHFFFAOYSA-N
• DB-006080
• STL556471
• BBL102667

• MDL： MFCD00125355
• Inchi： 1S/C7H5Cl2NO2/c1-12-6-3-4(7(9)11)2-5(8)10-6/h2-3H,1H3
• InChI Key： RITCMXVSFUDYGY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=CC(=N1)OC

Computed Properties

• Exact Mass: 204.97000
• Monoisotopic Mass: 204.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.42
• Melting Point: 60°C
• Boiling Point: 60°C 0,07mm
• Flash Point: 79°C/0.2mm
• Refractive Index: 1.5560
• PSA: 39.19000
• LogP: 2.12260
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

2-Chloro-6-methoxypyridine-4-carbonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Chloro-6-methoxypyridine-4-carbonyl chloride

2-Chloro-6-methoxypyridine-4-carbonyl chloride (CAS No. 116853-97-5): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

2-Chloro-6-methoxypyridine-4-carbonyl chloride (CAS No. 116853-97-5) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, also known as 2-chloro-6-methoxypyridine-4-carbonyl chloride, is a chlorinated derivative of pyridine, which is a key building block in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of 2-chloro-6-methoxypyridine-4-carbonyl chloride typically involves a multi-step process. The initial step often involves the preparation of 2-chloro-6-methoxypyridine, which can be achieved through the methylation of 2-chloro-6-hydroxypyridine using an appropriate methylating agent such as methyl iodide or dimethyl sulfate. The subsequent step involves the conversion of 2-chloro-6-methoxypyridine to its corresponding carboxylic acid, followed by the formation of the acyl chloride using thionyl chloride or another suitable reagent. This process yields 2-chloro-6-methoxypyridine-4-carbonyl chloride, a compound with a high reactivity profile that makes it valuable in various synthetic transformations.

The physical and chemical properties of 2-chloro-6-methoxypyridine-4-carbonyl chloride are crucial for understanding its behavior in different environments. This compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the acyl chloride functional group. It readily undergoes nucleophilic acyl substitution reactions, making it an excellent reagent for the synthesis of amides, esters, and other derivatives. The presence of the chlorine and methoxy groups on the pyridine ring also imparts unique electronic and steric properties that can influence its reactivity and selectivity in various reactions.

In recent years, 2-chloro-6-methoxypyridine-4-carbonyl chloride has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel antifungal agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-chloro-6-methoxypyridine-4-carbonyl chloride exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The researchers found that the introduction of specific substituents on the pyridine ring could significantly enhance the antifungal potency and selectivity of these compounds.

Beyond antifungal applications, 2-chloro-6-methoxypyridine-4-carbonyl chloride has also shown promise in the development of new anti-inflammatory drugs. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-chloro-6-methoxypyridine-4-carbonyl chloride could serve as a valuable starting point for the design and synthesis of more potent and selective anti-inflammatory agents.

The versatility of 2-chloro-6-methoxypyridine-4-carbonyl chloride extends to its use in agrochemical research. A study published in Pesticide Biochemistry and Physiology reported that derivatives of this compound exhibited strong herbicidal activity against several weed species. The researchers found that the presence of specific functional groups on the pyridine ring could enhance the herbicidal efficacy while reducing potential environmental impacts. These findings highlight the potential of 2-chloro-6-methoxypyridine-4-carbonyl chloride as a lead compound for the development of new herbicides with improved selectivity and reduced toxicity.

In addition to its applications in medicinal chemistry and agrochemical research, 2-chloro-6-methoxypyridine-4-carbonyl chloride has also been explored for its use in materials science. A study published in Polymer Chemistry reported that this compound could be used as a monomer for the synthesis of novel polymers with unique properties. The researchers found that polymers derived from 2-chloro-6-methoxypyridine-4-carbonyl chloride exhibited excellent thermal stability and mechanical strength, making them suitable for various industrial applications, including coatings, adhesives, and composite materials.

The safety profile of 2-chloro-6-methoxypyridine-4-carbonyl chloride is an important consideration for its use in various applications. While this compound is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize potential risks. Proper personal protective equipment (PPE) should be worn during handling, and appropriate ventilation should be ensured to prevent inhalation exposure. Additionally, care should be taken to store this compound in a cool, dry place away from incompatible materials.

In conclusion, 2-chloro-6-methoxypyridine-4-carbonyl chloride (CAS No. 116853-97-5) is a versatile organic compound with a wide range of applications in medicinal chemistry, agrochemical research, and materials science. Its unique structural features and high reactivity make it an attractive starting material for the synthesis of various derivatives with potential therapeutic and industrial applications. Ongoing research continues to uncover new uses for this compound, highlighting its importance as a key building block in modern chemical synthesis.